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Compound of Interest

Compound Name:
2-(2,4,6-

Trichlorophenoxy)acetohydrazide

CAS No.: 190588-40-0

Cat. No.: B2936546

Get Quote

Technical Guide: 2-(2,4,6-
Trichlorophenoxy)acetohydrazide[1]
Executive Summary
2-(2,4,6-Trichlorophenoxy)acetohydrazide (CAS: 190588-40-0) is a critical pharmacophore

intermediate in medicinal chemistry. It serves as a "pivot point" scaffold, enabling the divergent

synthesis of bioactive heterocycles such as 1,3,4-oxadiazoles, 1,2,4-triazoles, and various

Schiff bases. Its structural core—a lipophilic 2,4,6-trichlorophenoxy moiety linked to a reactive

hydrazide tail—imparts significant antimicrobial, antifungal, and anti-inflammatory potential to

its derivatives.

This guide provides a comprehensive technical analysis of its chemical properties, a validated

synthesis protocol, and its application in generating bioactive libraries.
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Chemical Identity & Physiochemical Properties[3][4]
[5][6][7][8]
Core Identification Data

Property Specification

Chemical Name 2-(2,4,6-Trichlorophenoxy)acetohydrazide

CAS Number 190588-40-0

Molecular Formula C₈H₇Cl₃N₂O₂

Molecular Weight 269.51 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, hot Ethanol; sparingly

soluble in water

pKa (Predicted) ~11.5 (Hydrazide NH)

LogP (Predicted) 2.3 – 2.8 (Lipophilic due to trichlorophenyl ring)

Structural Analysis
The molecule consists of two distinct domains:

Lipophilic Domain: The 2,4,6-trichlorophenyl ring is electron-deficient and highly lipophilic,

facilitating membrane permeability in biological systems. The chlorine atoms at the ortho

positions provide steric bulk, influencing the binding conformation in enzyme active sites.

Reactive Domain: The acetohydrazide linker (-OCH₂CONHNH₂) acts as a nucleophile. It is

chemically versatile, capable of undergoing condensation, cyclization, and acylation

reactions.

Synthesis Protocol & Mechanism
The synthesis of 2-(2,4,6-Trichlorophenoxy)acetohydrazide is a robust two-step process

starting from 2,4,6-trichlorophenol.
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Step-by-Step Methodology
Step 1: Etherification (Williamson Ether Synthesis)

Reagents: 2,4,6-Trichlorophenol (1.0 eq), Ethyl chloroacetate (1.1 eq), Anhydrous K₂CO₃

(2.0 eq).

Solvent: Dry Acetone or DMF.

Protocol:

Dissolve 2,4,6-trichlorophenol in dry acetone.

Add anhydrous K₂CO₃ and stir at room temperature for 30 minutes to generate the

phenoxide anion.

Add ethyl chloroacetate dropwise.

Reflux the mixture for 6–8 hours. Monitor by TLC (Hexane:Ethyl Acetate 7:3).

Filter inorganic salts while hot. Evaporate solvent.[1][2]

Recrystallize the crude ester from ethanol.

Step 2: Hydrazinolysis

Reagents: Ethyl 2-(2,4,6-trichlorophenoxy)acetate (Intermediate from Step 1), Hydrazine

hydrate (99%, 3.0 eq).

Solvent: Absolute Ethanol.

Protocol:

Dissolve the ester in absolute ethanol.

Add hydrazine hydrate dropwise with constant stirring.

Reflux the reaction mixture for 4–6 hours.
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Cool the mixture to room temperature; the hydrazide typically precipitates as a solid.

Filter the solid, wash with cold ethanol, and recrystallize from ethanol/DMF to yield pure 2-
(2,4,6-Trichlorophenoxy)acetohydrazide.

Reaction Mechanism Visualization
The following diagram illustrates the transformation from the phenol to the hydrazide.
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Figure 1: Synthetic pathway for the production of the target hydrazide scaffold.

Spectroscopic Characterization
To validate the structure, the following spectroscopic signals are diagnostic.

Infrared Spectroscopy (FT-IR)
3300 – 3200 cm⁻¹: N-H stretching (doublet for -NH₂).

1680 – 1660 cm⁻¹: C=O stretching (Amide I band).

1240 – 1220 cm⁻¹: C-O-C asymmetric stretching (Ether linkage).

850 – 800 cm⁻¹: C-Cl stretching (Aromatic).

Nuclear Magnetic Resonance (¹H-NMR)
Solvent: DMSO-d₆

δ 9.0 – 9.5 ppm (s, 1H): -CONH- (Amide proton, D₂O exchangeable).

δ 7.6 – 7.8 ppm (s, 2H): Aromatic protons of the 2,4,6-trichlorophenyl ring.[3]
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δ 4.5 – 4.7 ppm (s, 2H): -OCH₂-CO- (Methylene protons).

δ 4.2 – 4.4 ppm (br s, 2H): -NH-NH₂ (Hydrazide protons, D₂O exchangeable).

Biological Potential & Divergent Synthesis
The hydrazide group is a "privileged structure" in drug design. It serves as a precursor for three

major classes of bioactive compounds.

Divergent Synthetic Pathways
Schiff Bases (Hydrazones): Reaction with aromatic aldehydes yields hydrazones, often

investigated for antitubercular and analgesic activity.

1,3,4-Oxadiazoles: Cyclization using POCl₃ or carboxylic acids yields oxadiazoles, known for

high antifungal potency.

1,2,4-Triazoles: Reaction with CS₂/KOH followed by hydrazine yields triazoles, common in

anti-inflammatory research.
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Figure 2: Divergent synthesis pathways transforming the hydrazide core into bioactive

heterocycles.

Safety & Handling (MSDS Highlights)
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Handling: Use in a fume hood. Avoid dust formation.[1] Wear nitrile gloves and safety

goggles.

Storage: Store at 2-8°C, sealed, away from light and moisture. Hydrazides can oxidize over

time if exposed to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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